Cas no 33959-24-9 (4-sulfanylpentan-2-ol)
4-sulfanylpentan-2-ol structure
Product Name:4-sulfanylpentan-2-ol
CAS No:33959-24-9
MF:C5H12OS
MW:120.213180541992
CID:1460955
Update Time:2024-08-23
4-sulfanylpentan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-sulfanylpentan-2-ol
- 2-pentanol, 4-mercapto-
- 4-Mercaptopentan-2-ol
- LogP
-
- Inchi: 1S/C5H12OS/c1-4(6)3-5(2)7/h4-7H,3H2,1-2H3
- InChI Key: AKFMLHKPSQIJJW-UHFFFAOYSA-N
- SMILES: CC(O)CC(S)C
Computed Properties
- Exact Mass: 120.06096
Experimental Properties
- Density: 0.974
- Boiling Point: 190.1°C at 760 mmHg
- Flash Point: 68.8°C
- Refractive Index: 1.472
- PSA: 20.23
- pka: 10.85±0.10(Predicted)
4-sulfanylpentan-2-ol Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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